Cas no 2287260-27-7 (Sodium;2,6-dioxabicyclo[3.2.1]octane-1-carboxylate)

• Product Name: Sodium;2,6-dioxabicyclo[3.2.1]octane-1-carboxylate
• CAS No: 2287260-27-7
• MF: C₇H₉NaO₄
• MW: 180.133733510971
• CID: 6365237
• PubChem ID: 137943270
• Update Time: 2025-07-08

Sodium;2,6-dioxabicyclo[3.2.1]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Sodium;2,6-dioxabicyclo[3.2.1]octane-1-carboxylate
• sodium 2,6-dioxabicyclo[3.2.1]octane-1-carboxylate
• 2287260-27-7
• EN300-6736394

• Inchi： 1S/C7H10O4.Na/c8-6(9)7-3-5(10-4-7)1-2-11-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1
• InChI Key： VILBJTQUNLAPAX-UHFFFAOYSA-M
• SMILES： [Na+].O1CC2(C(=O)[O-])CC1CCO2

Computed Properties

• Exact Mass: 180.03985305g/mol
• Monoisotopic Mass: 180.03985305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on Sodium;2,6-dioxabicyclo[3.2.1]octane-1-carboxylate

Sodium 2,6-Dioxabicyclo[3.2.1]octane-1-carboxylate: A Comprehensive Overview

Sodium 2,6-dioxabicyclo[3.2.1]octane-1-carboxylate (CAS No: 2287260-27-7) is a unique organic compound with a bicyclic structure that has garnered significant attention in various fields of chemistry and materials science. This compound, often referred to as sodium salt of bicyclic carboxylic acid, is characterized by its rigid bicyclic framework and the presence of two oxygen atoms in the ring system, which contributes to its distinctive chemical properties.

The bicyclic structure of sodium 2,6-dioxabicyclo[3.2.1]octane-1-carboxylate plays a pivotal role in its reactivity and applications. The bicyclo[3.2.1]octane system is a well-known framework in organic chemistry, and the introduction of two oxygen atoms at positions 2 and 6 further enhances its functional versatility. This compound has been extensively studied for its potential in drug design, polymer synthesis, and as a precursor for advanced materials.

Recent studies have highlighted the importance of sodium salts in various chemical reactions, particularly in the context of their role as intermediates or catalysts. Sodium 2,6-dioxabicyclo[3.2.1]octane-1-carboxylate has been found to exhibit unique catalytic properties due to its rigid structure and the electron-withdrawing effects of the oxygen atoms in the ring system.

In terms of synthesis, sodium 2,6-dioxabicyclo[3.2.1]octane-1-carboxylate can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the product, making it possible to tailor the compound for specific applications.

One of the most promising applications of this compound is in the field of drug development. The bicyclic carboxylate framework has been shown to possess bioactive properties, making it a valuable candidate for the design of new pharmaceutical agents.

Moreover, sodium 2,6-dioxabicyclo[3.2.1]octane-1-carboxylate has been explored for its potential in polymer science and materials engineering.

As research into sodium 2,6-dioxabicyclo[3.2.]octane-1-carboxylate continues to advance